Cas no 109017-53-0 (1-Naphthalenesulfonic acid, 4-(dimethylamino)-)
109017-53-0 structure
Product Name:1-Naphthalenesulfonic acid, 4-(dimethylamino)-
CAS No:109017-53-0
MF:C12H13NO3S
MW:251.301522016525
CID:1187441
Update Time:2024-08-04
1-Naphthalenesulfonic acid, 4-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenesulfonic acid, 4-(dimethylamino)-
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- Inchi: 1S/C12H13NO3S/c1-13(2)11-7-8-12(17(14,15)16)10-6-4-3-5-9(10)11/h3-8H,1-2H3,(H,14,15,16)
- InChI Key: WTWUYWUDXQQXDH-UHFFFAOYSA-N
- SMILES: C1(S(O)(=O)=O)=C2C(C=CC=C2)=C(N(C)C)C=C1
Computed Properties
- Exact Mass: 251.062
- Monoisotopic Mass: 251.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 66A^2
Experimental Properties
- Density: 1.363±0.06 g/cm3(Predicted)
- pka: -0.40±0.40(Predicted)
1-Naphthalenesulfonic acid, 4-(dimethylamino)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
109017-53-0 (1-Naphthalenesulfonic acid, 4-(dimethylamino)-) Related Products
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